Cas no 6314-28-9 (1-benzothiophene-2-carboxylic acid)

1-benzothiophene-2-carboxylic acid Properties

Names and Identifiers

• Benzo[b]thiophene-2-carboxylic acid
• Thianaphthene-2-carboxylic acid
• 1-BENZOTHIOPHENE-2-CARBOXYLIC ACID
• EN300-13076
• FT-0601179
• Thianaphthene-2-carboxylic acid, 98%
• ND8
• HMS548P13
• NS00035329
• benzothiophene 2-carboxylic acid
• DTXSID60212485
• benzothiophene carboxylic acid
• J-800126
• Benzothiophene-2-carboxylic acid
• F2191-0022
• AB01332017-02
• AMY11099
• SDCCGMLS-0065962.P001
• NSC-40258
• BENZO-(B)-THIOPHENE-2-CARBOXYLIC ACID
• UNII-HLR49221FQ
• AC-22600
• Z89265777
• SCHEMBL93858
• NSC-112990
• CHEMBL312607
• benzothiophene 2 carboxylic acid
• 2-benzo[b]thiophenecarboxylic acid
• CS-W004876
• B2033
• NSC 40258
• Q27279999
• AKOS000266073
• DivK1c_001383
• NCGC00339347-01
• Benzo(b)thiophene-2-carboxylic acid
• W-204306
• THIONAPHTHENE-2-CARBOXYLIC ACID [MI]
• FS-1519
• J-640122
• NSC 112990
• NSC112990
• tnca
• 1-Benzothiophene-2-carboxylic acid #
• BDBM50149218
• 6314-28-9
• 2-Benzothiophenecarboxylic acid
• BENZOTHIOFURAN-2-CARBOXYLIC ACID
• BL-5583
• MFCD00051636
• GEO-02293
• HLR49221FQ
• SY003106
• Thionaphthene-2-carboxylic acid
• 2-Carboxybenzothiophene
• Maybridge1_002631
• Benzo[b]thiophene-2-carboxylicacid
• benzothiophen-2-carboxylic acid
• NSC40258
• CDS1_000343
• W-200470
• Thionapthene-2-carboxylic acid
• Thianaphthene-2-carboxylic acid,98%
• ALBB-032943
• BRD-K75282704-001-02-4
• DB-007270
• DTXCID60134976
• BL 5583
• STL353601
• 1-Benzothiophene-2-carboxylic acid
• +Expand

• MDL： MFCD00051636
• InChIKey： DYSJMQABFPKAQM-UHFFFAOYSA-N
• Inchi： 1S/C9H6O2S/c10-9(11)8-5-6-3-1-2-4-7(6)12-8/h1-5H,(H,10,11)
• SMILES： OC(=O)C1=CC2=CC=CC=C2S1
• BRN： 124613

Computed Properties

• Exact Mass: 178.008851g/mol
• Surface Charge: 0
• XLogP3: 2.8
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 178.008851g/mol
• Monoisotopic Mass: 178.008851g/mol
• Topological Polar Surface Area: 65.5Ų
• Heavy Atom Count: 12
• Complexity: 193
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 2.59950
• PSA: 65.54000
• Merck: 9345
• Refractive Index: 1.5480 (estimate)
• Water Partition Coefficient: Soluble in ethanol, acetone and chloroform. Insoluble in water.
• Boiling Point: 376.2°C at 760 mmHg
• Melting Point: 241-244 °C (lit.)
• Flash Point: 181.3℃
• Color/Form: Powder
• Solubility: Not determined
• Density: 1.3242 (rough estimate)

1-benzothiophene-2-carboxylic acid Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S37/39
• Safety Instruction： S37/39-S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Sealed in dry,2-8°C
• Risk Phrases： 36/37/38
• Signal Word：Warning

1-benzothiophene-2-carboxylic acid Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%